3-({[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}amino)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: 3-[(E)-[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]methylideneamino]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H16N4O2S2/c1-26-17-9-7-14(8-10-17)19-15(11-21-24-18(25)13-28-20(24)27)12-23(22-19)16-5-3-2-4-6-16/h2-12H,13H2,1H3/b21-11+
• InChI Key: ONMVXTDDUBDSIB-SRZZPIQSSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C=C2C=NN3C(=O)CSC3=S)C4=CC=CC=C4
• Isomeric SMILES: COC1=CC=C(C=C1)C2=NN(C=C2/C=N/N3C(=O)CSC3=S)C4=CC=CC=C4
• Molecular Formula: C20H16N4O2S2
• Molecular Weight: 408.5 g/mol

Description

3-({[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}amino)-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C20H16N4O2S2 and its molecular weight is 408.5 g/mol. The purity is usually 95%.
The exact mass of the compound 3-({[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}amino)-2-thioxo-1,3-thiazolidin-4-one is 408.07146811 g/mol and the complexity rating of the compound is 603. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

A series of compounds including variations of the mentioned chemical structure have been synthesized and evaluated for their antimicrobial properties. One study synthesized novel compounds from 3-(4-chlorophenyl)-2-thioxothiazolidin-4-one and 1-phenyl-3-(p-substituted phenyl)-1H-pyrazole-4-carbaldehyde, showing significant antibacterial and antifungal activities against a range of pathogens. These compounds exhibit promising antimicrobial potential, suggesting their usefulness in developing new therapeutic agents (B'Bhatt & Sharma, 2017).

Anticancer and HIV Properties

Another study focused on pyrazolines based on thiazolidin-4-one derivatives, revealing excellent properties against cancer and HIV, compared to the base compound. The synthesized products were assessed for their physical properties and confirmed through IR and NMR spectral data, highlighting their potential in drug development for treating cancer and HIV (Patel et al., 2013).

Antioxidant and Anti-rust Applications

Furthermore, research into pyranopyrazole derivatives has demonstrated their effectiveness as copper corrosion inhibitors, anti-rust, and antioxidants when mixed with medium lubricating oil. These findings indicate potential industrial applications, particularly in enhancing the durability and efficiency of lubricating oils (Salih & Al-Messri, 2022).